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Compound of Interest

Compound Name: Phosphenic chloride

Cat. No.: B8492959

For the attention of researchers, scientists, and professionals in drug development, this
document provides a comprehensive technical overview of Phosphenic Chloride, a reactive
phosphorus oxychloride of significant interest in synthetic and photochemical research.

Chemical Identification and Properties

Phosphenic chloride is a phosphorus-containing compound with the chemical formula CIO2zP.
[L12][314]115]116][71[8] While a standardized IUPAC name is not consistently applied across all
chemical databases, it is commonly referred to by its trivial name. To avoid ambiguity, it is
definitively identified by its CAS number.

Table 1: Chemical Identifiers for Phosphenic Chloride
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Identifier Value

Common Name Phosphenic Chloride

CAS Number 12591-02-5[1][2][3][4]5][6](71(8]
Molecular Formula ClOzP[1][2][3][4][5][6][7][8]
Molecular Weight 98.42 g/mol [1]3]

Canonical SMILES O=P(=O)CI[1][3][7]

InChl InChI=1S/CIO2P/c1-4(2)3[1][2][4][7]

OSUKSSHOHKZSJC-UHFFFAOYSA-N[1][2][4]

InChlKey 7]

Physical and Chemical Properties:

Phosphenic chloride is described as a colorless gas or volatile liquid under standard
laboratory conditions.[1] It is a highly reactive molecule and is typically studied under cryogenic
conditions.

Table 2: Physical and Spectroscopic Data for Phosphenic Chloride

Property Value Reference
Appearance Colorless gas or volatile liquid [1]
P=0 Stretching Vibration 1280-1300 cm—! [1]
P-CI Stretching Vibration 550-580 cm™1 [1]
UV-vis Absorption 207 nm 9]

Synthesis and Experimental Protocols

Phosphenic chloride is an elusive molecule that requires specific synthetic techniques for its
generation and observation. The primary method reported is high-vacuum flash pyrolysis.

Synthesis via High-Vacuum Flash Pyrolysis

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.evitachem.com/product/evt-8625381
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/ClO2P/c1-4(2)3
https://pubchem.ncbi.nlm.nih.gov/compound/Phosphenic-chloride
https://webbook.nist.gov/cgi/inchi?ID=C12591025&Mask=800
https://www.chemnet.com/cas/en/12591-02-5/Phosphenic-chloride(9CI).html
https://webbook.nist.gov/cgi/inchi?ID=C12591025&Units=SI
https://wap.guidechem.com/encyclopedia/phosphenic-chloride-9ci--dic372206.html
https://www.guidechem.com/dictionary/en/12591-02-5.html
https://www.evitachem.com/product/evt-8625381
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/ClO2P/c1-4(2)3
https://pubchem.ncbi.nlm.nih.gov/compound/Phosphenic-chloride
https://webbook.nist.gov/cgi/inchi?ID=C12591025&Mask=800
https://www.chemnet.com/cas/en/12591-02-5/Phosphenic-chloride(9CI).html
https://webbook.nist.gov/cgi/inchi?ID=C12591025&Units=SI
https://wap.guidechem.com/encyclopedia/phosphenic-chloride-9ci--dic372206.html
https://www.guidechem.com/dictionary/en/12591-02-5.html
https://www.evitachem.com/product/evt-8625381
https://pubchem.ncbi.nlm.nih.gov/compound/Phosphenic-chloride
https://www.evitachem.com/product/evt-8625381
https://pubchem.ncbi.nlm.nih.gov/compound/Phosphenic-chloride
https://wap.guidechem.com/encyclopedia/phosphenic-chloride-9ci--dic372206.html
https://www.evitachem.com/product/evt-8625381
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/ClO2P/c1-4(2)3
https://webbook.nist.gov/cgi/inchi?ID=C12591025&Mask=800
https://wap.guidechem.com/encyclopedia/phosphenic-chloride-9ci--dic372206.html
https://www.evitachem.com/product/evt-8625381
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/ClO2P/c1-4(2)3
https://webbook.nist.gov/cgi/inchi?ID=C12591025&Mask=800
https://wap.guidechem.com/encyclopedia/phosphenic-chloride-9ci--dic372206.html
https://www.benchchem.com/product/b8492959?utm_src=pdf-body
https://www.evitachem.com/product/evt-8625381
https://www.benchchem.com/product/b8492959?utm_src=pdf-body
https://www.evitachem.com/product/evt-8625381
https://www.evitachem.com/product/evt-8625381
https://www.evitachem.com/product/evt-8625381
https://pubs.rsc.org/en/content/articlelanding/2022/cp/d2cp02986c
https://www.benchchem.com/product/b8492959?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8492959?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Experimental Protocol:

Phosphenic chloride can be efficiently generated by the high-vacuum flash pyrolysis of 2-
chloro-1,3,2-dioxaphospholane.[9] The precursor is passed through a heated quartz tube under
high vacuum, leading to its thermal decomposition and the formation of phosphenic chloride

in the gas phase.

Workflow for the Synthesis of Phosphenic Chloride:

Synthesis of Phosphenic Chloride

2-chloro-1,3,2-dioxaphospholane

High-Vacuum Flash Pyrolysis

Phosphenic Chloride (gas phase)

Cryogenic Matrix Isolation (N2, Ar, or CO at 10 K)

Spectroscopic Characterization (IR, UV-vis)

Click to download full resolution via product page

Caption: Workflow for the synthesis and isolation of phosphenic chloride.

Cryogenic Matrix Isolation

Due to its high reactivity, phosphenic chloride is typically isolated and studied using cryogenic

matrix isolation techniques.[1][9]
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Experimental Protocol:

The gaseous effluent from the flash pyrolysis, containing phosphenic chloride, is co-
deposited with a large excess of an inert gas (such as nitrogen, argon, or carbon monoxide)
onto a cryogenic surface (e.g., a Csl window) cooled to approximately 10 K.[9] This traps
individual phosphenic chloride molecules within an inert matrix, preventing intermolecular
reactions and allowing for spectroscopic characterization.

Reactivity and Photochemistry

Phosphenic chloride exhibits unique photochemical reactivity. Upon irradiation with UV light, it
undergoes isomerization.

Photochemical Isomerization to Chlorine Metaphosphite

Reaction Pathway:

When isolated in a nitrogen or argon matrix, phosphenic chloride isomerizes to the novel
compound chlorine metaphosphite (CIOPO) upon irradiation with a 193 nm laser.[9] This
process is believed to occur via the initial cleavage of the P-Cl bond, followed by the formation
of a CI-O bond within the matrix cage.[9] The reverse reaction, from CIOPO back to
phosphenic chloride, can be induced by irradiation at 266 nm.[9]
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Photochemical Isomerization of Phosphenic Chloride
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Caption: Photochemical isomerization pathway of phosphenic chloride.

Reaction with Carbon Monoxide

In a carbon monoxide matrix, the photolysis of phosphenic chloride does not lead to
isomerization. Instead, a photolytic reduction to CIPO is observed, which forms a weakly
bonded molecular complex with carbon dioxide (CIPO--CO2).[9]

Applications in Research

The unique reactivity and electronic structure of phosphenic chloride make it a molecule of
interest for fundamental chemical research. Its role as a transient intermediate in various
chemical processes is an area of active investigation. For drug development professionals,
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understanding the reactivity of such phosphorus oxychlorides can provide insights into the
synthesis of novel organophosphorus compounds, which are a cornerstone of many
therapeutic agents. The methodologies developed for the study of this reactive species are also
applicable to the characterization of other unstable intermediates in complex reaction
mechanisms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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